2-Cyclopropylbutan-2-amine hydrochloride

Specification

• CAS No.: 1989672-43-6
• Molecular Formula: C7H16ClN
• Molecular Weight: 149.66 g/mol
• IUPAC Name: 2-cyclopropylbutan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C7H15N.ClH/c1-3-7(2,8)6-4-5-6;/h6H,3-5,8H2,1-2H3;1H
• Standard InChI Key: XCPWSZNEYDVDTQ-UHFFFAOYSA-N
• SMILES: CCC(C)(C1CC1)N.Cl
• Canonical SMILES: CCC(C)(C1CC1)N.Cl

Introduction

Chemical Identity and Structure

Basic Chemical Information

2-Cyclopropylbutan-2-amine hydrochloride is registered with the CAS number 1989672-43-6. Additional registry numbers including 56674-69-2 and 1222098-09-0 have also been associated with this compound in some databases. The compound features a distinctive molecular structure with a cyclopropyl group and an amine functionality that forms a salt with hydrochloric acid.

Physical and Chemical Properties

Table 1 summarizes the key physical and chemical properties of 2-cyclopropylbutan-2-amine hydrochloride:

Property	Value
Molecular Formula	C₇H₁₆ClN
Molecular Weight	149.66 g/mol
LogP	1.37
Heavy Atoms Count	9
Rotatable Bond Count	2
Number of Rings	1
Carbon Bond Saturation (Fsp3)	1
Polar Surface Area	26 Ų
Hydrogen Bond Acceptors	1
Hydrogen Bond Donors	1

Table 1: Physical and chemical properties of 2-cyclopropylbutan-2-amine hydrochloride

The LogP value of 1.37 indicates the compound has moderate lipophilicity, suggesting a balance between hydrophilic and hydrophobic properties. This characteristic can be significant for potential biological applications, as it influences membrane permeability and distribution in biological systems. The compound's relatively small polar surface area (26 Ų) combined with its moderate size makes it a potentially interesting candidate for medicinal chemistry applications where these properties are often considered in drug design.

Applications and Research Significance

Current Research Applications

2-Cyclopropylbutan-2-amine hydrochloride has potential applications in medicinal chemistry and organic synthesis. Its use as a building block for more complex organic molecules is particularly promising, as cyclopropyl-containing compounds often exhibit interesting biological properties. Ongoing research aims to explore its therapeutic potential and understand its biological activities better.

The compound is typically employed in research settings for:

• Development of novel synthetic methodologies

• Structure-activity relationship studies in drug discovery

• Exploration of cyclopropyl chemistry and its applications

• Potential use as an intermediate in the synthesis of more complex molecules with biological activity